N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C20H22N2O5/c23-20(22-11-15-1-2-17-18(9-15)27-13-26-17)16-3-6-21-19(10-16)25-12-14-4-7-24-8-5-14/h1-3,6,9-10,14H,4-5,7-8,11-13H2,(H,22,23)
• InChI Key: DCBUUWDJHAWRGK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=CC(=C2)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol
• CAS No.: 2034296-28-9

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor and Anticancer Research

Research on derivatives and related compounds of N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide highlights their potential antitumor and anticancer activities. For example, compounds containing benzo[d][1,3]dioxol moieties have shown remarkable activity against leukemia, renal cancer, and prostate cancer cell lines, suggesting their utility as potential antitumor agents (Insuasty et al., 2012). Furthermore, studies have synthesized and evaluated derivatives for their cytotoxicity against tumor and non-tumor cell lines, as well as their inhibitory effects on carbonic anhydrase isoenzymes, indicating their broad pharmacological potential (Kucukoglu et al., 2016; Gul et al., 2016).

Fluorescent Probing and Sensing

Compounds related to this compound have been investigated for their applications in fluorescent probing and sensing. A study introduced a simple pH fluorescent probe, showcasing its utility for monitoring acidic and alkaline pH, highlighting the compound's potential in biological and chemical sensing applications (Jiao et al., 2019).

Antifungal and Insecticidal Activities

The incorporation of moieties related to this compound into pyrazoline derivatives has led to the discovery of compounds with notable antifungal and insecticidal activities. This showcases the versatility of the compound's structure in contributing to the development of agricultural chemicals with dual fungicidal and insecticidal properties (Zhao et al., 2008).

Drug Delivery and Bioactivity

Research on the structural analogs and derivatives of this compound has also focused on drug delivery mechanisms and bioactivity enhancement. Studies have explored how modifications to the compound's structure can influence its bioavailability, targeting capability, and overall therapeutic efficacy, contributing to the advancement of drug design and development (Minematsu et al., 2009).